Cas no 1368678-59-4 (3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine)

• Product Name: 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine
• CAS No: 1368678-59-4
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD21997177
• CID: 1006107
• PubChem ID: 82512132
• Update Time: 2025-04-20

3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(1H-tetrazol-1-yl)-
• 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine
• [3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]methanamine
• 1368678-59-4
• EN300-262284

• MDL： MFCD21997177
• Inchi： 1S/C8H9N5/c9-5-7-2-1-3-8(4-7)13-6-10-11-12-13/h1-4,6H,5,9H2
• InChI Key： IMAJTCGQBVIKHV-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 175.08579531g/mol
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.6Ų